![molecular formula C21H15ClN2O B2359250 2-Benzyl-3-(4-chlorophenoxy)quinoxaline CAS No. 551931-13-6](/img/structure/B2359250.png)
2-Benzyl-3-(4-chlorophenoxy)quinoxaline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-Benzyl-3-(4-chlorophenoxy)quinoxaline is a chemical compound with the molecular formula C21H15ClN2O . It has an average mass of 346.810 Da and a monoisotopic mass of 346.087280 Da .
Synthesis Analysis
The synthesis of quinoxalines, including this compound, has been intensively studied in the past due to their diverse biological activities . The synthesis of 2-benzyl- and 2-phenoxy-3-methylquinoxaline 1,4-di-N-oxide derivatives was based on the classical Beirut reaction . The reaction involves the use of appropriate benzofuroxan and benzylacetone added to methanol .Molecular Structure Analysis
The molecular structure of this compound consists of a quinoxaline core with a benzyl group at the 2-position and a 4-chlorophenoxy group at the 3-position .Chemical Reactions Analysis
The synthesis of this compound involves unusual extrusion of a phenylacetonitrile molecule . In addition, 2-phenoxyquinoxaline 1,4-di-N-oxide derivatives became 2-aminoquinoxaline 1,4-di-N-oxide derivatives in the presence of gaseous ammonia .Physical and Chemical Properties Analysis
This compound has a molecular weight of 346.81 . Further physical and chemical properties such as melting point, boiling point, and density are not specified in the search results.Scientific Research Applications
Synthesis and Antimicrobial Activity
Quinoxaline derivatives, such as 2-Benzyl-3-(4-chlorophenoxy)quinoxaline, have been a focal point of research due to their potent biological activities. One study delved into synthesizing various quinoxaline derivatives, replacing the chlorine at C-2 with an ether linkage attached to a benzene ring. These compounds, including ones like 4-(2-methylquinoxalinyloxy) benzaldehyde and 2-[4-(substituted-benziminomethyl)-phenoxy]-3-methyl quinoxalines, were tested for their antimicrobial activity. The findings suggested these compounds could be optimized for enhanced antimicrobial properties (Singh et al., 2010).
Electrochromic Properties and Copolymerization
Another intriguing application of this compound derivatives involves their electrochromic properties. Research has been conducted on the synthesis of new monomers, such as 2-benzyl-5,12-dihydro-2 H -pyrrolo[3′,4′:2,3][1,4]dioxocino[6,7- b ]quinoxaline (DPOQ), and their copolymerization with bithiophene to explore their electrochromic and conducting properties. The synthesized copolymers were characterized using various techniques, and their conductivities were measured. These copolymers exhibited notable electrochromic properties, making them suitable for applications in electrochromic devices (Beyazyildirim et al., 2006).
Antituberculosis Agents
A significant contribution of quinoxaline derivatives, including this compound, is in the field of antituberculosis agents. Research focused on synthesizing new quinoxaline-2-carboxylate 1,4-dioxide derivatives and evaluating their in vitro antituberculosis activity. The study found that specific substituents on the quinoxaline nucleus significantly affected the compounds' activity against Mycobacterium tuberculosis. The presence of a chloro, methyl, or methoxy group in the benzene moiety notably reduced the MIC and IC(50) values, indicating the compounds' potential as leads for developing new antituberculosis agents (Jaso et al., 2005).
Anticancer Drug Development
Research has also delved into the synthesis of isoxazolquinoxaline derivatives for their potential as anticancer drugs. One study synthesized a new isoxazolquinoxalin compound and confirmed its structure through various techniques, including single-crystal X-ray diffraction. The study involved detailed DFT calculations, Hirshfeld surface analysis, molecular dynamics, and docking studies to predict the compound's anti-cancer activity against specific proteins, demonstrating the compound's potential in anticancer drug development (Abad et al., 2021).
Properties
IUPAC Name |
2-benzyl-3-(4-chlorophenoxy)quinoxaline |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15ClN2O/c22-16-10-12-17(13-11-16)25-21-20(14-15-6-2-1-3-7-15)23-18-8-4-5-9-19(18)24-21/h1-13H,14H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLFYVLLZQBCCEZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=NC3=CC=CC=C3N=C2OC4=CC=C(C=C4)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15ClN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.